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Compound of Interest

Compound Name: pep2-EVKI

Cat. No.: B612429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
pep2-EVKI is a synthetic peptide inhibitor that selectively disrupts the interaction between the

α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor subunit GluA2 and the

Protein Interacting with C Kinase 1 (PICK1).[1] This interaction is crucial for the trafficking of

AMPA receptors, a fundamental process in synaptic plasticity, learning, and memory.

Dysregulation of AMPA receptor trafficking has been implicated in various neurological and

psychiatric disorders. Consequently, pep2-EVKI serves as a valuable research tool for

investigating the roles of GluA2-PICK1 interactions in rodent models of these conditions.

These application notes provide detailed protocols for two primary methods of pep2-EVKI
delivery in rodent studies: intracerebroventricular microinjection and intrathecal administration.

The choice of method depends on the specific research question and the targeted area of the

central nervous system.

Mechanism of Action: Targeting GluA2-PICK1
Interaction
pep2-EVKI is a cell-permeable peptide that mimics the C-terminal sequence of the GluA2

subunit of the AMPA receptor. By competitively binding to the PDZ domain of PICK1, pep2-
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EVKI prevents the endogenous GluA2 from interacting with PICK1. This disruption inhibits the

internalization of GluA2-containing AMPA receptors, thereby modulating synaptic strength.
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Anesthetize Rat

Mount in Stereotaxic Apparatus

Surgical Implantation of Guide Cannulae

Allow for Recovery (1 week)

Prepare pep2-EVKI/Control Solution (1 mM)

Microinject into Target Brain Region (e.g., Nucleus Accumbens)

Behavioral Testing

Histological Verification of Cannula Placement

 

Anesthetize Mouse (lightly)

Position Mouse Prone

Locate L5/L6 Intervertebral Space

Prepare pep2-EVKI Solution

Insert Needle and Inject (5-10 µL)

Observe for Tail Flick Reflex

Monitor Recovery

Proceed with Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b612429?utm_src=pdf-body-img
https://www.benchchem.com/product/b612429?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Phosphorylation-Dependent Trafficking of GluR2-Containing AMPA Receptors in the
Nucleus Accumbens Plays a Critical Role in the Reinstatement of Cocaine Seeking - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for pep2-EVKI Delivery
in Rodent Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612429#pep2-evki-delivery-methods-for-rodent-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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